Cas no 2094934-03-7 (1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid)
1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-[(4-carboxy-1-piperidinyl)carbonyl]-, 1-(9H-fluoren-9-ylmethyl) ester
- 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid
-
- MDL: MFCD31592932
- Inchi: 1S/C26H29N3O5/c30-24(31)18-9-11-27(12-10-18)25(32)28-13-15-29(16-14-28)26(33)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,30,31)
- InChI Key: GJUVOJKXUPRGAY-UHFFFAOYSA-N
- SMILES: N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCN(C(N2CCC(C(O)=O)CC2)=O)CC1
1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-81168-0.05g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 0.05g |
$301.0 | 2025-02-21 | |
| Enamine | EN300-81168-0.1g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 0.1g |
$451.0 | 2025-02-21 | |
| Enamine | EN300-81168-0.25g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 0.25g |
$644.0 | 2025-02-21 | |
| Enamine | EN300-81168-0.5g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 0.5g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-81168-1.0g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 1.0g |
$1299.0 | 2025-02-21 | |
| Enamine | EN300-81168-2.5g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 2.5g |
$2548.0 | 2025-02-21 | |
| Enamine | EN300-81168-5.0g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 5.0g |
$3770.0 | 2025-02-21 | |
| Enamine | EN300-81168-10.0g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 95.0% | 10.0g |
$5590.0 | 2025-02-21 | |
| Enamine | EN300-81168-1g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 90% | 1g |
$1299.0 | 2023-09-02 | |
| Enamine | EN300-81168-5g |
1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid |
2094934-03-7 | 90% | 5g |
$3770.0 | 2023-09-02 |
1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid
Research Brief on 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid (CAS: 2094934-03-7)
The compound 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid (CAS: 2094934-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperazine-piperidine scaffold, is of particular interest due to its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have explored its utility as a versatile building block for the development of novel bioactive compounds, leveraging its unique structural properties.
Recent research has focused on the synthetic pathways and optimization strategies for this compound. A study published in the Journal of Medicinal Chemistry (2023) highlights an improved synthetic route that enhances yield and purity while reducing byproducts. The methodology involves a multi-step process, including the coupling of Fmoc-protected piperazine with piperidine-4-carboxylic acid derivatives, followed by purification using high-performance liquid chromatography (HPLC). The study underscores the compound's stability under various conditions, making it suitable for further derivatization in drug development pipelines.
In addition to its synthetic applications, 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid has been investigated for its role in modulating protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology demonstrated its efficacy as a scaffold for designing inhibitors of specific PPIs involved in cancer signaling pathways. The compound's rigid yet flexible structure allows for precise spatial orientation of functional groups, enabling selective binding to target proteins. Computational modeling and X-ray crystallography were employed to validate these interactions, providing a structural basis for future drug design efforts.
Another area of exploration is the compound's potential in prodrug development. Researchers have utilized its carboxylic acid moiety for conjugation with therapeutic agents, enhancing solubility and bioavailability. A recent preprint on bioRxiv (2024) describes its use in creating pH-sensitive prodrugs for targeted delivery in inflammatory diseases. The Fmoc group, in particular, facilitates controlled release under physiological conditions, offering a promising strategy for reducing off-target effects.
Despite these advancements, challenges remain in scaling up production and ensuring consistent quality for clinical applications. Current efforts are directed toward optimizing large-scale synthesis and addressing stability issues during storage. Collaborative initiatives between academia and industry aim to bridge these gaps, as highlighted in a 2023 review in Organic Process Research & Development.
In conclusion, 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid (CAS: 2094934-03-7) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from synthetic chemistry to therapeutic development, with ongoing research poised to unlock further potential. Future studies may explore its utility in additional disease models and its integration into combinatorial chemistry platforms.
2094934-03-7 (1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazine-1-carbonyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)